![molecular formula C13H19ClN2O2 B1466510 N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride CAS No. 1219960-91-4](/img/structure/B1466510.png)
N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride
Overview
Description
“N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride” is a chemical compound with the CAS Number: 459819-36-4 . Its molecular weight is 270.76 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H18N2O2.ClH/c1-10(16)15-11-3-2-4-13(9-11)17-12-5-7-14-8-6-12;/h2-4,9,12,14H,5-8H2,1H3,(H,15,16);1H .Scientific Research Applications
Synthesis and Chemical Characterization
- Chemical Synthesis and Structural Analysis : Research focuses on the synthesis of novel compounds with potential therapeutic applications, such as derivatives of acetamide and piperidine, which are investigated for their structural and chemical properties. For instance, studies have detailed the synthesis of new paracetamol derivatives and their interactions with DNA and proteins, providing a foundation for further pharmaceutical applications (Raj, 2020). Similarly, the synthesis and characterization of derivatives like 2-hydroxy-N-methyl-N-phenyl-acetamide demonstrate the process of creating and analyzing new chemical entities (Zhou & Shu, 2002).
Biological and Pharmacological Applications
- Bioactive Compound Discovery : Investigations into the marine actinobacterium Streptomyces sp. have led to the isolation of bioactive compounds with potential cytotoxic activities, highlighting the role of natural products in drug discovery (Sobolevskaya et al., 2007). This research exemplifies the exploration of natural sources for compounds that could have therapeutic benefits.
- Pharmacological Developments : Studies on compounds such as diarylacetylene piperidinyl amides have explored their potential as novel anxiolytics, demonstrating the broad range of pharmacological activities that can be targeted through chemical synthesis (Kordik et al., 2006). Additionally, the development of inhibitors like N-[4-(1-Cyclobutylpiperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride showcases the ongoing efforts to create novel treatments for conditions such as sleep disorders (Nirogi et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-(3-piperidin-3-yloxyphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.ClH/c1-10(16)15-11-4-2-5-12(8-11)17-13-6-3-7-14-9-13;/h2,4-5,8,13-14H,3,6-7,9H2,1H3,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBOOJQJRQWXUSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)OC2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(3-Piperidinyloxy)phenyl]acetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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